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Compound of Interest

Compound Name: Tris((2-pyridinium)methyl)amine

CAS No.: 117689-07-3

Cat. No.: B040325 Get Quote

CAS 16858-01-8 | The "Gold Standard" Ligand for
Controlled Radical Polymerization
Executive Summary
Tris(2-pyridylmethyl)amine (TPMA or TPA), CAS 16858-01-8, is a tripodal tetradentate ligand

that has become the industry benchmark for Atom Transfer Radical Polymerization (ATRP). Its

unique geometry—a central tertiary amine connected to three pyridine arms—creates a

"pocket" that stabilizes transition metals (particularly Cu(I) and Cu(II)) with exceptional efficacy.

Unlike bidentate ligands (e.g., bipyridine), TPMA forms complexes with high stability constants

and very negative redox potentials. This allows for ICAR (Initiators for Continuous Activator

Regeneration) and ARGET (Activators ReGenerated by Electron Transfer) ATRP, reducing

required copper catalyst loadings from thousands of ppm to single-digit ppm levels. Beyond

polymer chemistry, it is a critical tool in bioinorganic chemistry for modeling zinc and copper

active sites in metalloenzymes.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]
Table 1: Physicochemical Constants
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Property Data Notes

Chemical Name Tris(2-pyridylmethyl)amine
Synonyms: TPMA, TPA,

Tripicolylamine

CAS Number 16858-01-8

Molecular Formula C₁₈H₁₈N₄

Molecular Weight 290.37 g/mol

Appearance
White to pale yellow crystalline

solid

Darkens to brown upon

oxidation/impure storage

Melting Point 85 – 89 °C
High purity (>98%); Lower

purity melts ~73-77°C

Solubility
Soluble: DCM, Acetonitrile,

Methanol, DMSO

Sparingly soluble in water;

Insoluble in hexanes

pKa ~6.17 (first protonation)
The pyridine nitrogens are

weakly basic

Coordination
Tetradentate (

)

Forms trigonal bipyramidal or

octahedral complexes

Safety Data Sheet (SDS) Analysis & Handling
GHS Classification:

Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.

Skin Corrosion/Irritation: Category 2 (H315) – Causes skin irritation.[1]

Serious Eye Damage/Irritation: Category 2A (H319) – Causes serious eye irritation.[1]

Critical Handling Protocols:
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Oxidation Sensitivity: While chemically stable, TPMA solutions (especially with metal salts)

are sensitive to oxygen. Store the solid under inert gas (Argon/Nitrogen) to prevent

yellowing/degradation.

Storage: Keep in a cool, dry place (<25°C). Protect from light.

PPE: Standard nitrile gloves and safety glasses are sufficient for the ligand itself. When

handling Cu(I) complexes, use a glovebox or Schlenk line to prevent catalyst deactivation.

Synthetic Utility: The "Anderegg & Wenk" Route[9]
[10]
The most robust synthesis involves the nucleophilic substitution of 2-(chloromethyl)pyridine by

2-(aminomethyl)pyridine (2-picolylamine) in a biphasic or aqueous basic medium.

Protocol 1: Synthesis of TPMA Ligand
Yield: ~50-60% | Scale: Gram-scale

Reagents:

2-(Chloromethyl)pyridine hydrochloride (2.0 eq)[2][3]

2-(Aminomethyl)pyridine (1.0 eq)

Sodium Hydroxide (NaOH) (excess, aqueous solution)

Solvent: Distilled Water / Dichloromethane (DCM) extraction

Step-by-Step Methodology:

Preparation: Dissolve 2-(chloromethyl)pyridine hydrochloride (e.g., 12.2 mmol) in distilled

water (20 mL) in a round-bottom flask. Cool to 0°C (ice bath).

Basification: Slowly add aqueous NaOH (5.0 eq) to neutralize the hydrochloride salt and

create a basic environment.
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Addition: Dropwise add 2-(aminomethyl)pyridine (5.5 mmol) to the stirring solution. The

mixture will turn red/brown.[2][3]

Reaction: Remove the ice bath and stir at room temperature for 48 hours. A brown oil will

likely precipitate.[2][3]

Work-up: Extract the aqueous mixture with DCM (3 x 50 mL).

Purification: Dry the organic layer over anhydrous

and concentrate in vacuo.

Self-Validating Step: The crude oil is often brown. Recrystallize from hot hexane or diethyl

ether/pentane to obtain white/pale yellow needles (MP: 85-89°C). If the MP is <80°C,

recrystallize again.

Visualization: Synthesis Pathway
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Caption: Synthesis of TPMA via double alkylation of 2-picolylamine in basic aqueous media.

Application Protocol: Low-ppm ATRP (ICAR)
The primary industrial application of TPMA is in ICAR ATRP, where the catalyst complex (

) is constantly regenerated to the active

state by a reducing agent (AIBN), allowing for ppm-level catalyst loading.

Protocol 2: ICAR ATRP of Methyl Acrylate
Target: Well-defined Poly(methyl acrylate) | Catalyst Loading: ~50 ppm
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Reagents:

Monomer: Methyl Acrylate (MA) (Passed through basic alumina to remove inhibitors).[4]

Initiator: Ethyl

-bromoisobutyrate (EBiB).[5]

Ligand: TPMA (16858-01-8).[6]

Catalyst Precursor:

.

Reducing Agent: AIBN (Azobisisobutyronitrile).

Solvent: Anisole (optional, or bulk).

Step-by-Step Methodology:

Stock Solution Preparation: Prepare a stock solution of

and TPMA in DMF or Anisole.

Ratio: Cu : TPMA should be 1 : 1.1 to ensure full coordination.

Observation: Solution should be a clear green (Cu(II)).

Reaction Assembly: In a Schlenk flask, combine:

Monomer (MA)

Initiator (EBiB)[5]

Reducing Agent (AIBN)

Catalyst Stock Solution (Calculated for 50 ppm Cu relative to monomer).

Degassing (Critical): Perform 3-4 Freeze-Pump-Thaw cycles. Oxygen is the enemy of ATRP;

TPMA-Cu(I) complexes oxidize rapidly.
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Polymerization: Immerse flask in an oil bath at 60-70°C.

Mechanism:[7][1][8] AIBN thermally decomposes to radicals, which reduce

to the active

activator.

Termination: Expose to air and cool. The solution will turn green/blue as Cu(I) oxidizes back

to Cu(II).

Purification: Pass through a short neutral alumina column to remove the copper complex

(TPMA complexes stick well to alumina), then precipitate in cold methanol/hexanes.

Visualization: The ATRP Equilibrium
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Caption: The ATRP equilibrium mediated by Cu/TPMA. High k_deact of TPMA ensures low

polydispersity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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